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Compound of Interest

Compound Name: 2-sec-Butylphenol

Cat. No.: B1202637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-sec-butylphenol, a significant
chemical intermediate. The document details its nomenclature, physicochemical properties, a
comprehensive synthesis protocol, and an illustrative workflow for its preparation. The
information is intended to support laboratory research, chemical process development, and
safety assessments.

Chemical Identity and Nomenclature

2-sec-Butylphenol is an organic compound classified as an alkylphenol. It is a substituted
phenol where a sec-butyl group is attached to the second carbon of the benzene ring. The
correct IUPAC name for this compound is 2-(1-methylpropyl)phenol or 2-butan-2-ylphenol.[1][2]
[3][4] It is also commonly referred to as o-sec-butylphenol.

The presence of a stereocenter in the sec-butyl group means that 2-sec-butylphenol is a
chiral molecule and exists as a racemic mixture of two enantiomers: (R)-2-sec-butylphenol
and (S)-2-sec-butylphenol, unless otherwise specified.[1]

Physicochemical and Toxicological Properties

A summary of the key physical, chemical, and toxicological properties of 2-sec-butylphenol is
presented in the tables below. This data is essential for handling, storage, and experimental
design.
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hvsical and Chemical :

Property Value
IUPAC Name 2-(1-Methylpropyl)phenol
2-sec-Butylphenol, o-sec-Butylphenol, 2-Butan-
Synonyms
2-ylphenol
CAS Number 89-72-5 (racemate)
Molecular Formula C10H140
Molar Mass 150.22 g/mol
Colorless to yellowish liquid with a phenol-like
Appearance
odor.[1]
Melting Point 12 °C
Boiling Point 226-228 °C
Density 0.982 g/cm?3

Vapor Pressure

0.08 hPa (at 20 °C)[1]

Solubility in Water

1.46 g/L at 20.1 °C (sparingly soluble)[1]

Refractive Index (n20/D) 1.522

Toxicolagical Data

Parameter Value Species Route
LD50 320 mgl/kg Rat Oral[1]
LD50 5560 mg/kg Rabbit Dermal[1]

Synthesis of 2-sec-Butylphenol

The primary industrial synthesis of 2-sec-butylphenol is achieved through the Friedel-Crafts
alkylation of phenol with butene. The following protocol is a representative example of this
process.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_2_4_Di_tert_butylphenol_via_Phenol_Alkylation.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_2_4_Di_tert_butylphenol_via_Phenol_Alkylation.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_2_4_Di_tert_butylphenol_via_Phenol_Alkylation.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_2_4_Di_tert_butylphenol_via_Phenol_Alkylation.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_2_4_Di_tert_butylphenol_via_Phenol_Alkylation.pdf
https://www.benchchem.com/product/b1202637?utm_src=pdf-body
https://www.benchchem.com/product/b1202637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Friedel-Crafts Alkylation of
Phenol

Objective: To synthesize 2-sec-butylphenol via the alkylation of phenol with 1-butene using an
aluminum phenoxide catalyst.

Materials:

Phenol

1-Butene

Aluminum turnings

Dilute hydrochloric acid

Deionized water

Nitrogen gas

Equipment:

High-pressure autoclave reactor with a stirrer and gas inlet

Heating mantle

Distillation apparatus

Separatory funnel
Procedure:
o Catalyst Preparation:

o Charge the autoclave with 190 parts by weight of phenol and 2.4 parts by weight of
granular aluminum.

o Flush the reactor with nitrogen gas to create an inert atmosphere.
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o Heat the mixture to 180 °C with stirring to facilitate the formation of aluminum phenoxide,
the active catalyst.

o Cool the reactor and vent any excess pressure.

o Alkylation Reaction:

o To the reactor containing the aluminum phenoxide catalyst, add 206 parts by weight of
2,6-di-sec-butylphenol (this can act as a donor phenol to improve selectivity).

o Seal the reactor and heat the mixture to 275 °C with continuous stirring for 2 hours.
o Pressurize the reactor with 1-butene to 1000 psig.

o Maintain the reaction at 275 °C and 1000 psig with vigorous stirring for an additional 4
hours.

o Work-up and Purification:
o Cool the reactor to room temperature and carefully vent the excess butene.

o Discharge the reaction mixture into a dilute aqueous solution of hydrochloric acid to
hydrolyze and quench the catalyst.

o Transfer the mixture to a separatory funnel and wash with deionized water until the
agueous layer is neutral.

o Separate the organic layer and subject it to fractional distillation to isolate the 2-sec-
butylphenol from unreacted phenol and other byproducts.

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis and purification of 2-sec-
butylphenol.
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Caption: Synthesis and purification workflow for 2-sec-butylphenol.
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Applications and Significance

2-sec-Butylphenol is a crucial intermediate in the chemical industry. Its primary applications
include the synthesis of:

o Pesticides: It is a precursor for various insecticides, herbicides, and acaricides.
e Resins and Plasticizers: It is used in the manufacturing of certain resins and as a plasticizer.
o Surfactants: It can be a starting material for the production of surface-active agents.

Its utility in these areas makes it a compound of significant interest for industrial and agricultural
applications. A thorough understanding of its properties and synthesis is therefore vital for
professionals in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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